Cas no 1610447-05-6 (6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 1610447-05-6
• MF: C₁₈H₁₅F₃O₂
• MW: 320.305715799332
• CID: 4797830
• Update Time: 2025-05-20

6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one
• BDBM50017508

• Inchi： 1S/C18H15F3O2/c19-18(20,21)14-6-4-12(5-7-14)11-23-15-8-9-16-13(10-15)2-1-3-17(16)22/h4-10H,1-3,11H2
• InChI Key： UTEDDJUDCGTJPP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)COC1C=CC2C(CCCC=2C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one

Recent Advances in the Study of 6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one (CAS: 1610447-05-6)

The compound 6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one (CAS: 1610447-05-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a naphthalenone core substituted with a trifluoromethylbenzyloxy group, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research involves the synthesis and structural modification of 6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one to enhance its pharmacological profile. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient synthetic route for this compound, highlighting the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethylbenzyloxy moiety. The study also demonstrated that minor modifications to the naphthalenone scaffold could significantly impact the compound's binding affinity to target proteins, suggesting a high degree of tunability for therapeutic applications.

In addition to synthetic efforts, recent investigations have explored the biological activities of 6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one. Preclinical studies have identified its potential as an inhibitor of specific kinases involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits potent inhibitory activity against p38 MAP kinase, a key player in cytokine-mediated inflammatory responses. The study further suggested that the trifluoromethyl group enhances the compound's metabolic stability, a critical factor for its development as a therapeutic agent.

Another promising avenue of research involves the application of 6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one in oncology. A 2023 publication in the European Journal of Medicinal Chemistry reported that this compound demonstrates selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. The study proposed that the compound's mechanism of action may involve the disruption of protein-protein interactions critical for cancer cell survival, although further mechanistic studies are warranted to confirm this hypothesis.

Despite these advancements, challenges remain in the development of 6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one as a therapeutic agent. Issues such as bioavailability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. However, the compound's unique structural features and promising biological activities make it a compelling subject for ongoing research in chemical biology and drug discovery.

In conclusion, recent studies on 6-((4-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one (CAS: 1610447-05-6) highlight its potential as a versatile scaffold for therapeutic development. Continued research efforts are expected to further elucidate its pharmacological properties and optimize its clinical applicability, paving the way for its potential use in treating inflammatory diseases and cancer.